2-[[3-(2-Methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

• CAS No.: 686772-17-8
• Product Name: 2-[[3-(2-Methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• Molecular Formula: C23H20N4O3S3
• Molecular Weight: 496.6 g/mol
• IUPAC Name: 2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C23H20N4O3S3/c1-13-7-8-14-18(11-13)33-22(24-14)26-19(28)12-32-23-25-15-9-10-31-20(15)21(29)27(23)16-5-3-4-6-17(16)30-2/h3-8,11H,9-10,12H2,1-2H3,(H,24,26,28)
• Standard InChIKey: RHUJMHOIQBDFQR-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC4=C(C(=O)N3C5=CC=CC=C5OC)SCC4
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC4=C(C(=O)N3C5=CC=CC=C5OC)SCC4
• Appearance: Solid powder
• Description: IWP-4 is a novel potent inhibitor of Wnt/β-catenin signaling.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: IWP4; IWP 4; IWP-4
• Reference: 1: García-Reyes B, Witt L, Jansen B, Karasu E, Gehring T, Leban J, Henne-Bruns D, Pichlo C, Brunstein E, Baumann U, Wesseler F, Rathmer B, Schade D, Peifer C, Knippschild U. Discovery of Inhibitor of Wnt Production 2 (IWP-2) and related compounds as selective ATP-competitive inhibitors of Casein Kinase 1 (CK1) δ/ε. J Med Chem. 2018 Apr 9. doi: 10.1021/acs.jmedchem.8b00095. [Epub ahead of print] PubMed PMID: 29630366.; 2: Narytnyk A, Verdon B, Loughney A, Sweeney M, Clewes O, Taggart MJ, Sieber-Blum M. Differentiation of human epidermal neural crest stem cells (hEPI-NCSC) into virtually homogenous populations of dopaminergic neurons. Stem Cell Rev. 2014 Apr;10(2):316-26. doi: 10.1007/s12015-013-9493-9. PubMed PMID: 24399192; PubMed Central PMCID: PMC3969515.; 3: Frith JE, Titmarsh DM, Padmanabhan H, Cooper-White JJ. Microbioreactor array screening of Wnt modulators and microenvironmental factors in osteogenic differentiation of mesenchymal progenitor cells. PLoS One. 2013 Dec 23;8(12):e82931. doi: 10.1371/journal.pone.0082931. eCollection 2013. PubMed PMID: 24376608; PubMed Central PMCID: PMC3871528.; 4: Bilir B, Kucuk O, Moreno CS. Wnt signaling blockage inhibits cell proliferation and migration, and induces apoptosis in triple-negative breast cancer cells. J Transl Med. 2013 Nov 4;11:280. doi: 10.1186/1479-5876-11-280. PubMed PMID: 24188694; PubMed Central PMCID: PMC4228255.; 5: Hudson J, Titmarsh D, Hidalgo A, Wolvetang E, Cooper-White J. Primitive cardiac cells from human embryonic stem cells. Stem Cells Dev. 2012 Jun 10;21(9):1513-23. doi: 10.1089/scd.2011.0254. Epub 2011 Nov 9. PubMed PMID: 21933026.
• PubChem Compound: 2155264
• Last Modified: Nov 11 2021